Cas no 61178-30-1 (Oxirane, 2-(2-methoxyethyl)-3-octyl-, trans-)

• Product Name: Oxirane, 2-(2-methoxyethyl)-3-octyl-, trans-
• CAS No: 61178-30-1
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 489496
• PubChem ID: 71398570
• Update Time: 2025-04-19

Oxirane, 2-(2-methoxyethyl)-3-octyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(2-methoxyethyl)-3-octyl-, trans-
• DTXSID10819988
• 61178-30-1
• (2S,3S)-2-(2-methoxyethyl)-3-octyloxirane

• Inchi： 1S/C13H26O2/c1-3-4-5-6-7-8-9-12-13(15-12)10-11-14-2/h12-13H,3-11H2,1-2H3/t12-,13-/m0/s1
• InChI Key： IKWJXDIBNHMCNQ-STQMWFEESA-N
• SMILES： O1[C@@H](CCOC)[C@@H]1CCCCCCCC

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76